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Cat. No.: B12751041 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and standardized protocols for the Gallium-

68 (⁶⁸Ga) radiolabeling of peptides conjugated with the chelator 1,4,7-triazacyclononane-1,4,7-

triacetic acid (NOTA). These guidelines are intended to facilitate reproducible and high-yield

radiosynthesis of ⁶⁸Ga-NOTA-peptides for use in Positron Emission Tomography (PET)

imaging.

Introduction
The use of ⁶⁸Ga-labeled peptides in PET imaging has expanded significantly due to the

favorable decay characteristics of ⁶⁸Ga (t½ = 68 min) and its convenient availability from a

⁶⁸Ge/⁶⁸Ga generator.[1][2][3] The NOTA chelator has demonstrated superior ⁶⁸Ga binding

ability compared to other chelators like DOTA, allowing for faster and more efficient labeling at

lower temperatures.[4][5][6] This results in higher specific activities and greater in vivo stability,

which are critical for high-quality PET imaging.[1] This document outlines the necessary

materials, equipment, and step-by-step procedures for manual and automated ⁶⁸Ga-

radiolabeling of NOTA-conjugated peptides, along with essential quality control measures.

Key Experimental Protocols
Manual Radiolabeling of NOTA-Conjugated Peptides
This protocol describes a standard manual labeling procedure. Optimization of parameters

such as pH, temperature, and peptide concentration may be required for specific NOTA-
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conjugated peptides.[7][8][9]

Materials:

⁶⁸Ge/⁶⁸Ga generator

NOTA-conjugated peptide

Sodium acetate buffer (0.25 M, pH 4.0-4.5)[8][9]

Sterile, metal-free reaction vial (e.g., PEEK or coated glass)

Heating block or water bath

C18 Sep-Pak or equivalent solid-phase extraction (SPE) cartridge

Ethanol (50% in sterile water for injection)

Sterile water for injection

0.9% Sodium chloride for injection

Dose calibrator

Radio-TLC or radio-HPLC system for quality control

Procedure:

⁶⁸Ga Elution: Elute the ⁶⁸Ge/⁶⁸Ga generator with 0.05-0.1 M HCl according to the

manufacturer's instructions to obtain ⁶⁸GaCl₃.[10]

Reaction Mixture Preparation:

In a sterile reaction vial, add the desired amount of NOTA-conjugated peptide (typically 5-

20 nmol).[8]

Add sodium acetate buffer to adjust the pH of the ⁶⁸Ga eluate to the optimal range of 3.5-

4.2.[8][11]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://pubmed.ncbi.nlm.nih.gov/24630816/
https://www.researchgate.net/figure/Effect-of-various-factors-on-68-Ga-labeling-for-NOTA-conjugated-peptides-Percentage-68_fig5_260193386
https://www.researchgate.net/publication/260193386_Peptide_synthesis_characterization_and_68Ga-radiolabeling_of_NOTA-conjugated_ubiquicidin_fragments_for_prospective_infection_imaging_with_PETCT
https://www.researchgate.net/figure/Effect-of-various-factors-on-68-Ga-labeling-for-NOTA-conjugated-peptides-Percentage-68_fig5_260193386
https://www.researchgate.net/publication/260193386_Peptide_synthesis_characterization_and_68Ga-radiolabeling_of_NOTA-conjugated_ubiquicidin_fragments_for_prospective_infection_imaging_with_PETCT
https://pmc.ncbi.nlm.nih.gov/articles/PMC5506837/
https://www.researchgate.net/figure/Effect-of-various-factors-on-68-Ga-labeling-for-NOTA-conjugated-peptides-Percentage-68_fig5_260193386
https://www.researchgate.net/figure/Effect-of-various-factors-on-68-Ga-labeling-for-NOTA-conjugated-peptides-Percentage-68_fig5_260193386
https://pmc.ncbi.nlm.nih.gov/articles/PMC8472077/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12751041?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add the ⁶⁸GaCl₃ eluate to the buffered peptide solution.

Incubation:

Incubate the reaction mixture at a controlled temperature, typically ranging from room

temperature to 95°C.[4][8][10] Optimal temperatures are often around 80-85°C for many

NOTA-peptides.[8][12]

Incubation time can vary from 5 to 15 minutes.[8][11]

Purification:

Pre-condition a C18 SPE cartridge with ethanol followed by sterile water.

Load the reaction mixture onto the cartridge.

Wash the cartridge with sterile water to remove unreacted ⁶⁸Ga.

Elute the ⁶⁸Ga-NOTA-peptide from the cartridge with a small volume of 50% ethanol.

Evaporate the ethanol using a stream of nitrogen or by gentle heating.

Formulation: Reconstitute the purified product in sterile 0.9% sodium chloride for injection.

Quality Control: Perform the quality control tests as described in section 2.3.

Automated Radiolabeling of NOTA-Conjugated Peptides
Automated synthesis modules offer improved reproducibility, higher yields, and reduced

radiation exposure to personnel.[13][14][15] The following is a general protocol adaptable to

most commercial automated synthesis systems.

Materials and Equipment:

Automated radiopharmaceutical synthesis module

⁶⁸Ge/⁶⁸Ga generator

Cassette or reagent kit specific to the synthesis module
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NOTA-conjugated peptide

Required buffers and solvents as per the synthesizer's protocol

C18 SPE cartridge integrated into the cassette

Procedure:

System Preparation: Install the pre-sterilized, single-use cassette and reagents into the

automated synthesis module.

⁶⁸Ga Delivery: Connect the ⁶⁸Ge/⁶⁸Ga generator to the synthesis module. The module will

automatically perform the elution and transfer of ⁶⁸GaCl₃ to the reaction vessel.

Automated Synthesis:

The synthesizer will automatically add the buffered NOTA-peptide solution to the ⁶⁸GaCl₃.

The reaction will proceed at a pre-programmed temperature and time, as optimized for the

specific peptide (e.g., 5-15 minutes at 80-95°C).[4]

The module will then perform the SPE purification, washing, and elution steps

automatically.

Final Product Formulation: The purified ⁶⁸Ga-NOTA-peptide is delivered into a sterile

collection vial, often pre-formulated in a suitable buffer or saline solution.

Quality Control: Aseptically withdraw a sample for the quality control tests as described in

section 2.3.

Quality Control of ⁶⁸Ga-NOTA-Peptides
Comprehensive quality control is mandatory to ensure the safety and efficacy of the

radiopharmaceutical.[16]

2.3.1. Radiochemical Purity and Identity
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Method: Radio-Thin Layer Chromatography (radio-TLC) or Radio-High Performance Liquid

Chromatography (radio-HPLC).[12][16][17]

Radio-TLC Procedure:

Stationary Phase: ITLC-SG strips.

Mobile Phase: A common system is 1 M ammonium acetate:methanol (1:1 v/v).[16]

Analysis: The ⁶⁸Ga-NOTA-peptide will migrate with the solvent front (Rf = 0.8-1.0), while

free ⁶⁸Ga and colloidal ⁶⁸Ga will remain at the origin (Rf = 0.0-0.2).[16]

Radio-HPLC Procedure:

Column: Reversed-phase C18 column.

Mobile Phase: A gradient of water and acetonitrile, both containing 0.1% trifluoroacetic

acid.

Detection: A UV detector in series with a radioactivity detector.

Analysis: The retention time of the main radioactive peak should correspond to the

retention time of the non-radioactive ("cold") peptide standard.

Acceptance Criteria: Radiochemical purity should be ≥ 95%.[13][16]

2.3.2. pH

Method: Use pH-indicator strips.

Acceptance Criteria: The pH of the final product should be within a physiologically

acceptable range (typically 4.5 - 7.5).

2.3.3. Radionuclidic Purity and ⁶⁸Ge Breakthrough

Method: Gamma-ray spectroscopy using a multichannel analyzer.
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Analysis: Identify the characteristic 511 keV peak of ⁶⁸Ga. The absence of the 1077 keV

gamma-ray from ⁶⁸Ge confirms radionuclidic purity.

Acceptance Criteria: ⁶⁸Ge breakthrough should be less than 0.001%.[16]

2.3.4. Sterility and Endotoxin Testing

Sterility: The final product should be passed through a 0.22 µm sterile filter. Sterility testing

should be performed according to pharmacopeial standards.

Endotoxins: Limulus Amebocyte Lysate (LAL) test should be performed to ensure the

product is free of bacterial endotoxins.

Quantitative Data Summary
The efficiency of ⁶⁸Ga-radiolabeling of NOTA-conjugated peptides is influenced by several

factors. The following tables summarize typical quantitative data from the literature.

Table 1: Influence of Reaction Conditions on Radiolabeling Yield

Parameter Condition
Typical
Radiochemical
Yield (%)

Reference

pH 2.5 - 3.0 Suboptimal [8]

3.5 - 4.2 ≥ 85% [8][11]

Temperature 50°C 40 - 50% [12]

80 - 95°C > 95% [4][8]

Incubation Time 5 min > 90% [11]

10 - 15 min > 95% [8][11]

Peptide Amount 1 nmol
> 95% (for some

peptides)
[4][5]

5 - 10 nmol
Optimal for many

peptides
[8]
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Table 2: Comparison of Manual vs. Automated Synthesis of ⁶⁸Ga-NOTA-UBI

Parameter Manual Method Automated Method Reference

Radiochemical Yield 42 - 89% Consistently > 80% [13]

Reproducibility Variable High [13][14]

Synthesis Time ~23 min ~18 min [15]

Radiation Exposure Higher Markedly Reduced [13]

Table 3: In Vitro and In Vivo Stability of ⁶⁸Ga-NOTA-Peptides

Peptide Condition
Stability (%
Intact)

Time Reference

⁶⁸Ga-NOTA-

UBI29-41

Room

Temperature
~96% 4 hours [12]

⁶⁸Ga-NOTA-

UBI30-41

Room

Temperature
~97% 4 hours [12]

⁶⁸Ga-NOTA-RGD Mouse Serum > 95% 2 hours [18]

⁶⁸Ga-NOTA-

Peptide

Mouse Plasma

(ex vivo)
42.1 ± 3.7% 2 hours [18]

⁶⁸Ga-NOTA-

EGFRvIII

Aptamer

PBS at 37°C > 98% 1 hour [19]
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Preparation

Labeling

Purification & Formulation

Quality Control

Elute ⁶⁸Ge/⁶⁸Ga Generator
(0.1M HCl)

Combine ⁶⁸GaCl₃, Peptide,
and Buffer in Reaction Vial

Prepare NOTA-Peptide
and Buffer Solution
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Purify using C18
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- ⁶⁸Ge Breakthrough
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Sterile ⁶⁸Ga-NOTA-Peptide
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Click to download full resolution via product page

Caption: Manual ⁶⁸Ga-NOTA-Peptide Radiolabeling Workflow.
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Start Automated Synthesis

Load Cassette, Reagents,
and Peptide

Automated ⁶⁸Ga Elution
and Transfer to Reactor

Automated Labeling
(Pre-set Temperature & Time)

Automated SPE Purification
(Wash & Elution)

Collect Final Product
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Perform Quality Control
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Caption: Automated ⁶⁸Ga-NOTA-Peptide Radiolabeling Workflow.

Caption: Quality Control Logical Relationship Diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 68Ga-Labeled Radiopharmaceuticals for Positron Emission Tomography - PMC
[pmc.ncbi.nlm.nih.gov]

2. jnm.snmjournals.org [jnm.snmjournals.org]

3. Clinical Applications of Gallium-68 - PMC [pmc.ncbi.nlm.nih.gov]

4. Comparative gallium-68 labeling of TRAP-, NOTA-, and DOTA-peptides: practical
consequences for the future of gallium-68-PET | springermedizin.de [springermedizin.de]

5. Comparative gallium-68 labeling of TRAP-, NOTA-, and DOTA-peptides: practical
consequences for the future of gallium-68-PET - PMC [pmc.ncbi.nlm.nih.gov]

6. portal.fis.tum.de [portal.fis.tum.de]

7. Peptide synthesis, characterization and ⁶⁸Ga-radiolabeling of NOTA-conjugated
ubiquicidin fragments for prospective infection imaging with PET/CT - PubMed
[pubmed.ncbi.nlm.nih.gov]

8. researchgate.net [researchgate.net]

9. researchgate.net [researchgate.net]

10. Radiolabeling of DOTA-like conjugated peptides with generator-produced 68Ga and
using NaCl-based cationic elution method - PMC [pmc.ncbi.nlm.nih.gov]

11. Towards Facile Radiolabeling and Preparation of Gallium-68-/Bismuth-213-DOTA-[Thi8,
Met(O2)11]-Substance P for Future Clinical Application: First Experiences - PMC
[pmc.ncbi.nlm.nih.gov]

12. repository.up.ac.za [repository.up.ac.za]

13. repository.up.ac.za [repository.up.ac.za]

14. researchgate.net [researchgate.net]

15. Radiomarcaje manual vs automatizado de 68Ga: Una comparación de procesos
optimizados - PositronMed [positronmed.cl]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b12751041?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC4042918/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4042918/
https://jnm.snmjournals.org/content/jnumed/46/1_suppl/172S.full.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3664132/
https://www.springermedizin.de/comparative-gallium-68-labeling-of-trap-nota-and-dota-peptides-p/9687514
https://www.springermedizin.de/comparative-gallium-68-labeling-of-trap-nota-and-dota-peptides-p/9687514
https://pmc.ncbi.nlm.nih.gov/articles/PMC3538506/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3538506/
https://portal.fis.tum.de/en/publications/comparative-gallium-68-labeling-of-trap-nota-and-dota-peptides-pr/
https://pubmed.ncbi.nlm.nih.gov/24630816/
https://pubmed.ncbi.nlm.nih.gov/24630816/
https://pubmed.ncbi.nlm.nih.gov/24630816/
https://www.researchgate.net/figure/Effect-of-various-factors-on-68-Ga-labeling-for-NOTA-conjugated-peptides-Percentage-68_fig5_260193386
https://www.researchgate.net/publication/260193386_Peptide_synthesis_characterization_and_68Ga-radiolabeling_of_NOTA-conjugated_ubiquicidin_fragments_for_prospective_infection_imaging_with_PETCT
https://pmc.ncbi.nlm.nih.gov/articles/PMC5506837/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5506837/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8472077/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8472077/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8472077/
https://repository.up.ac.za/server/api/core/bitstreams/6433df7b-9ff7-4403-bc34-e2cb0c82e7a4/content
https://repository.up.ac.za/server/api/core/bitstreams/c208ea15-0454-483e-816f-fdca96455dd6/content
https://www.researchgate.net/publication/345725252_A_comparison_of_labelling_characteristics_of_manual_and_automated_synthesis_methods_for_gallium-68_labelled_ubiquicidin
https://www.positronmed.cl/2020/08/14/radiomarcaje-manual-vs-automatizado-de-68ga/
https://www.positronmed.cl/2020/08/14/radiomarcaje-manual-vs-automatizado-de-68ga/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12751041?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


16. Validation of Quality Control Parameters of Cassette-Based Gallium-68-DOTA-Tyr3-
Octreotate Synthesis - PMC [pmc.ncbi.nlm.nih.gov]

17. irjnm.tums.ac.ir [irjnm.tums.ac.ir]

18. Evaluating Ga-68 Peptide Conjugates for Targeting VPAC Receptors: Stability and
Pharmacokinetics - PMC [pmc.ncbi.nlm.nih.gov]

19. In Vivo Evaluation of 68Ga-Labeled NOTA-EGFRvIII Aptamer in EGFRvIII-Positive
Glioblastoma Xenografted Model - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols for Gallium-68
Radiolabeling of NOTA-Conjugated Peptides]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b12751041#gallium-68-radiolabeling-of-nota-
conjugated-peptides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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